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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques and protocols for
the fabrication, handling, and implantation of Thulium-170 (Tm-170) brachytherapy seeds for
preclinical research.

Introduction to Thulium-170 Brachytherapy

Thulium-170 (Tm-170) is a promising radioisotope for brachytherapy, a form of internal
radiotherapy where a sealed radioactive source is placed inside or next to the area requiring
treatment. Tm-170 is particularly noteworthy for its dual beta and gamma radiation emission,
which offers a unique therapeutic profile.[1][2] Its relatively long half-life of 128.6 days provides
logistical advantages for production and clinical use.[1][3]

The beta particles emitted by Tm-170 have a short range in tissue (approximately 3 mm),
delivering a high, localized dose to the tumor, while the gamma and X-ray photons allow for
imaging and contribute to the therapeutic effect over a larger volume.[1] Preclinical studies in
animal models have demonstrated the potential of Tm-170 in both low-dose-rate (LDR)
permanent seed implants and high-dose-rate (HDR) temporary brachytherapy, showing
significant tumor control and, in some cases, superior outcomes compared to lodine-125 (I-
125) seeds.[1][2]

Physical and Radiological Properties of Thulium-170
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Property

Value

Half-life

128.6 days[1][3]

Decay Mode 1 (99.87%)

Beta emission to Yb-170[1]

Beta Decay Energy

884 keV (24%) and 968 keV (76%)[1]

Most Probable Beta Energy

~400 keV[1]

Beta Radiation Range in Tissue

~3 mm[1]

Decay Mode 2 (0.13%)

Electron Capture to Er-170[1]

Photon Energies

X-rays (7.4, 49.7, 50.9, 52.3, 57.3, 59.16 keV)
and Gamma rays (84.25 keV)[1]

Experimental Protocols

Thulium-170 Seed Fabrication

Two primary methods for the fabrication of Tm-170 brachytherapy seeds have been reported:

neutron irradiation of metallic thulium and chemical deposition.

Protocol 2.1.1: Seed Fabrication via Neutron Irradiation

This protocol is adapted from studies on the development of Tm-170 sources for preclinical

research.[1][2]

Materials:

Titanium plugs

Mechanical press

Water bath

Thulium (Tm-169) wire (0.6 mm diameter)

Titanium capsules (0.8 mm outer diameter, 0.7 mm inner diameter, 7 mm length)
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Analytical balance

Procedure:

Core Preparation: Cut the thulium wire into segments of 4.2 mm for LDR seeds or 5.0 mm
for HDR sources. This corresponds to approximately 10 mg for LDR and 13 mg for HDR.[1]

Encapsulation: Insert a single thulium wire segment into a titanium capsule.
Sealing: Seal both ends of the capsule with titanium plugs using a mechanical press.

Leak Testing: Verify the integrity of the seal by weighing the seed, immersing it in a water
bath for 15 minutes, drying the exterior, and re-weighing. No increase in weight should be
observed.[1]

Neutron Activation: Send the sealed, inactive seeds to a nuclear reactor for neutron
activation.

o LDR Seeds: Irradiate for 12 hours with a neutron flux of 1 x 103 n/cm2-sec.[1]
o HDR Source: Irradiate for 24 days with a neutron flux of 2.5 x 104 n/cmz2-sec.[1]

Activity Calculation: The activity of the seeds can be calculated using the formula: A= N x o
x @ x (1 - e”(-Ato)), where N is the number of thulium atoms, o is the activation cross-
section, @ is the neutron flux, A is the decay constant, and to is the irradiation time.[1]

Protocol 2.1.2: Seed Fabrication via Chemical Deposition

This method provides an alternative for producing Tm-170 sources.[2][4]

Materials:

Copper wire

Nickel electroplating solution

Thulium-170 solution
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 Titanium capsules and plugs
Procedure:
o Substrate Preparation: Electroplate a copper wire with nickel.[2][4]

o Chemical Deposition: Immerse the Ni-plated copper wire in a solution containing Tm-170 to
allow for chemical deposition of the radioisotope onto the substrate. Optimal conditions
reported are pH 5, 10 ug Tm carrier, and a 5-hour reaction time.[4]

o Encapsulation and Sealing: Encapsulate the radioactive core in a titanium capsule and seal
as described in Protocol 2.1.1.

e Quality Control: Perform swipe and immersion tests to ensure removable radioactivity and
leakage are within acceptable limits. Autoradiography can be used to confirm the uniformity
of the radioactivity distribution.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hilarispublisher.com [hilarispublisher.com]

o 2. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1219096?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219096?utm_src=pdf-custom-synthesis
https://www.hilarispublisher.com/open-access/development-of-thulium170-brachytherapy-sources-and-application-inrats-treatment-2155-9619-1000292.pdf
https://www.researchgate.net/publication/240995825_Development_of_New_Radioactive_Seeds_Tm170_for_Brachytherapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o 3. Study of encapsulated 170Tm sources for their potential use in brachytherapy - PubMed
[pubmed.ncbi.nim.nih.gov]

o 4. Utilization of Chemical Deposition Technique for Preparation of Miniature 170Tm Sources
and Preliminary Quality Assessment for Potential Use in Brachytherapy - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Thul-170
Brachytherapy Seed Implantation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219096#thulium-170-brachytherapy-seed-
implantation-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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